![molecular formula C17H19N3O3S B585809 Omeprazole-4-methoxy-d3 CAS No. 922731-10-0](/img/no-structure.png)
Omeprazole-4-methoxy-d3
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Overview
Description
Omeprazole-4-methoxy-d3 is an internal standard for the quantification of omeprazole . Omeprazole is an inhibitor of gastric H+/K+ ATPase, with an IC50 of 1.1 µM for the pig ATPase . It is a racemic mixture of esomeprazole and ®-omeprazole . Omeprazole (100 µM) decreases zymosan-induced oxygen free radical production in isolated human neutrophils . It is active against 17 strains of H. pylori (MIC50s = 12.5-50 µg/ml) . It decreases histamine-induced acid secretion in dogs (ED50 = 0.35 µmol/kg) .
Synthesis Analysis
The synthesis of this compound involves the formation of an ester from 5-methoxy thiobenzimidazole, followed by coupling of the ester with the Grignard reagent of 2-chloromethyl-4-methoxy-3,5-dimethyl-pyridine .Molecular Structure Analysis
The molecular formula of this compound is C17H16D3N3O3S . The average mass is 348.435 Da and the monoisotopic mass is 348.133545 Da .Chemical Reactions Analysis
A forced degradation study of Omeprazole was performed using a CORTECS C18+, 2.7 µm, 4.6 x 150 mm Column on an Alliance HPLC System equipped with both a PDA and QDa Detector . This column exhibited high resolution as shown for two critical pairs of isobaric degradants .Physical And Chemical Properties Analysis
This compound has a molecular weight of 348.434545334 . It is insoluble in water .Mechanism of Action
Safety and Hazards
Omeprazole-4-methoxy-d3 should be handled with care. Avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Use personal protective equipment and ensure adequate ventilation . It may cause an allergic skin reaction and is harmful if swallowed, in contact with skin, or if inhaled .
Future Directions
Omeprazole and its metabolites have been explored in mouse brains after various routes of administration . Several new metabolites of omeprazole were identified by the mass difference between omeprazole and stable isotope in both brain and plasma samples . These results provide better insights to understand the CNS-related biological effects of omeprazole and its metabolites in vivo .
Properties
922731-10-0 | |
Molecular Formula |
C17H19N3O3S |
Molecular Weight |
348.435 |
IUPAC Name |
2-[(S)-[3,5-dimethyl-4-(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-6-methoxy-1H-benzimidazole |
InChI |
InChI=1S/C17H19N3O3S/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17/h5-8H,9H2,1-4H3,(H,19,20)/t24-/m0/s1/i4D3 |
InChI Key |
SUBDBMMJDZJVOS-LOWKRFAESA-N |
SMILES |
CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC |
synonyms |
6-Methoxy-2-[[(4-methoxy-d3-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole; _x000B_5-Methoxy-2-[[(4-methoxy-d3-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole; (±)-Omeprazole-d3; Antra-d3; Gastrogard-d3; Gastroloc-d3; Losec-d3; Mepral |
Origin of Product |
United States |
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